molecular formula C26H18Cl2O2Si B14699615 4,4'-(Diphenylsilanediyl)dibenzoyl chloride CAS No. 18708-44-6

4,4'-(Diphenylsilanediyl)dibenzoyl chloride

Cat. No.: B14699615
CAS No.: 18708-44-6
M. Wt: 461.4 g/mol
InChI Key: GWBQDLFSIINGGW-UHFFFAOYSA-N
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Description

4,4’-(Diphenylsilanediyl)dibenzoyl chloride: is an organosilicon compound characterized by the presence of two benzoyl chloride groups attached to a diphenylsilane core. This compound is of interest due to its unique structural properties, which make it useful in various chemical and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,4’-(Diphenylsilanediyl)dibenzoyl chloride typically involves the reaction of diphenylsilane with benzoyl chloride in the presence of a catalyst. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the benzoyl chloride groups. The reaction can be represented as follows:

Ph2SiH2+2PhCOClPh2  \text{Ph}_2\text{SiH}_2 + 2 \text{PhCOCl} \rightarrow \text{Ph}_2\ Ph2​SiH2​+2PhCOCl→Ph2​ 

Properties

CAS No.

18708-44-6

Molecular Formula

C26H18Cl2O2Si

Molecular Weight

461.4 g/mol

IUPAC Name

4-[(4-carbonochloridoylphenyl)-diphenylsilyl]benzoyl chloride

InChI

InChI=1S/C26H18Cl2O2Si/c27-25(29)19-11-15-23(16-12-19)31(21-7-3-1-4-8-21,22-9-5-2-6-10-22)24-17-13-20(14-18-24)26(28)30/h1-18H

InChI Key

GWBQDLFSIINGGW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)[Si](C2=CC=CC=C2)(C3=CC=C(C=C3)C(=O)Cl)C4=CC=C(C=C4)C(=O)Cl

Origin of Product

United States

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